Hexanamide, 2-(1-aminoethylidene)-
Description
The compound Hexanamide, 2-(1-aminoethylidene)- is a derivative of hexanoic acid featuring an amide group and an aminoethylidene moiety at the second carbon. This compound’s amide form is hypothesized to serve as a precursor or intermediate in pharmaceutical or organic synthesis, though specific applications require further research.
Properties
CAS No. |
130872-19-4 |
|---|---|
Molecular Formula |
C8H16N2O |
Synonyms |
Hexanamide, 2-(1-aminoethylidene)- |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Functional Group Variations and Structural Analogues
Table 1: Key Hexanamide Derivatives and Analogues
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